1-Ethenyl-2-oxabicyclo[2.2.2]octane-4-carboxylic acid

• IUPAC Name: 1-ethenyl-2-oxabicyclo[2.2.2]octane-4-carboxylic acid
• InChI: InChI=1S/C10H14O3/c1-2-10-5-3-9(4-6-10,7-13-10)8(11)12/h2H,1,3-7H2,(H,11,12)
• InChI Key: XMFZIWBHEVCVRV-UHFFFAOYSA-N
• Canonical SMILES: C=CC12CCC(CC1)(CO2)C(=O)O
• Molecular Formula: C10H14O3
• DSSTOX Substance ID: DTXSID801214545
• Molecular Weight: 182.22 g/mol
• CAS RN: 340023-04-3

Description

“1-Ethenyl-2-oxabicyclo[2.2.2]octane-4-carboxylic acid” is a chemical compound with the molecular formula C₁₀H₁₄O₃ and a molecular weight of 182.09. It has a structure that includes a bicyclic octane ring with an ethenyl (vinyl) group and a carboxylic acid group.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H14O3/c1-2-10-5-3-9(4-6-10,7-13-10)8(11)12/h2H,1,3-7H2,(H,11,12). This indicates that the compound includes a bicyclic octane ring with an ethenyl (vinyl) group and a carboxylic acid group.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. . The compound should be stored in a refrigerator.

Scientific Research Applications

Chemical Reactivity and Structural Analysis

• Studies have shown the reactivities of various substituted bicyclo[2.2.2]octane-1-carboxylic acids and esters, highlighting the influence of different substituents on the reaction rates and properties (J. Roberts & W. T. Moreland, 1953).
• Research involving α-hydroxyesters derived from 3-hydroxy-1-azabicyclo[2.2.2]octane-3-carboxylic acid, a structurally similar compound, provides insights into the molecular structure and resonance properties of these compounds (M. Arias-Pérez et al., 2003).

Catalytic Applications and Synthesis

• 1,4-Diazabicyclo[2.2.2]octane (DABCO), related to the compound , has been used effectively in decarboxylative acylation of carboxylic acids, demonstrating its potential in organic synthesis (Jun-Rong Zhang et al., 2017).
• The synthesis of chiral cyclic amino acid esters from compounds like tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, utilizing intramolecular lactonization, reflects the utility of these structures in synthesizing chiral compounds (T. Moriguchi et al., 2014).

Liquid Crystal Properties and Advanced Materials

• Certain esters with the bicyclo[2.2.2]octane structure, like the 4-n-alkylphenyl 4-n-alkylbicyclo[2.2.2]octane-1-carboxylates, have been found to exhibit nematic phases, useful in the study of liquid crystals and potentially applicable in display technologies (G. W. Gray & S. Kelly, 1981).

Molecular Structure and Acidity Analysis

• Research has delved into the acidity and molecular structure of 4-substituted bicyclo[2.2.2]octane-1-carboxylic acids, offering valuable data on the inductive effects of different substituents and their impact on the acid molecule and anion (O. Exner & S. Böhm, 2002).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include recommendations to avoid breathing dust/fume/gas/mist/vapors/spray (P261), wear protective gloves/protective clothing/eye protection/face protection (P280), and specific procedures to follow if the compound is on the skin, in the eyes, or if swallowed.